Cas no 300686-01-5 (Propanenitrile,3-(1,3,4-thiadiazol-2-ylamino)-)

• Product Name: Propanenitrile,3-(1,3,4-thiadiazol-2-ylamino)-
• CAS No: 300686-01-5
• MF: C₅H₆N₄S
• MW: 154.192938327789
• CID: 298820
• PubChem ID: 3092529
• Update Time: 2025-04-19

Propanenitrile,3-(1,3,4-thiadiazol-2-ylamino)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(1,3,4-thiadiazol-2-ylamino)-
• Propanenitrile, 3-(1,3,4-thiadiazol-2-ylamino)- (9CI)
• BAS 00134393
• 3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile
• AKOS000525846
• 300686-01-5
• HMS1677K06
• 3-((1,3,4-thiadiazol-2-yl)amino)propanenitrile
• SCHEMBL6275094
• Z57069633
• CS-0257581
• EN300-6740136

• Inchi： 1S/C5H6N4S/c6-2-1-3-7-5-9-8-4-10-5/h4H,1,3H2,(H,7,9)
• InChI Key： XBDWCFOFPCHOME-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NCCC#N

Computed Properties

• Exact Mass: 154.03148
• Monoisotopic Mass: 154.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles